Cas no 2228629-13-6 (1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine)

• Product Name: 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine
• CAS No: 2228629-13-6
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 5819510
• PubChem ID: 165762489
• Update Time: 2025-06-15

1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine
• 1-[4-(2-methylbut-3-yn-2-yl)phenyl]pyrrolidine
• 2228629-13-6
• EN300-1786682

• Inchi： 1S/C15H19N/c1-4-15(2,3)13-7-9-14(10-8-13)16-11-5-6-12-16/h1,7-10H,5-6,11-12H2,2-3H3
• InChI Key： PVOGZBKUAWGPJT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)C(C#C)(C)C)CCCC1

Computed Properties

• Exact Mass: 213.151749610g/mol
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine

1-4-(2-Methylbut-3-yn-2-yl)phenylpyrrolidine (CAS No. 2228629-13-6): An Emerging Compound in Medicinal Chemistry

1-4-(2-Methylbut-3-yn-2-yl)phenylpyrrolidine (CAS No. 2228629-13-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities and have been extensively studied for their roles in various pharmacological processes.

The structure of 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine is characterized by a pyrrolidine ring substituted with a phenyl group and a 2-methylbut-3-yn-2-yl moiety. The presence of the alkynyl group and the methyl substitution on the butynyl chain adds complexity and versatility to the molecule, making it an attractive candidate for further investigation in drug discovery and development.

Recent research has focused on the synthesis and biological evaluation of 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine. Studies have shown that this compound exhibits promising pharmacological properties, including potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). The ability to modulate neurotransmitter systems is crucial for the development of new treatments for neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In a study published in the *Journal of Medicinal Chemistry* in 2023, researchers investigated the binding affinity of 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine to various receptors, including serotonin (5-HT), dopamine (DA), and norepinephrine (NE) receptors. The results indicated that this compound has high affinity for the 5-HT_1A receptor, which is known to play a key role in regulating mood and anxiety. This finding suggests that 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine could be a valuable lead compound for developing new anxiolytic agents.

Furthermore, preliminary in vitro studies have demonstrated that 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine exhibits potent antioxidant properties. Oxidative stress is a common factor in many diseases, including cardiovascular diseases, cancer, and neurodegenerative disorders. The antioxidant activity of this compound could potentially contribute to its therapeutic effects by reducing oxidative damage and inflammation.

The synthesis of 1-4-(2-methylbut-3-yn-2-yl)phenylpyrrolidine has been optimized using modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-free methods. These synthetic routes are efficient and scalable, making it feasible to produce this compound on a larger scale for further preclinical and clinical studies.

In addition to its potential as a therapeutic agent, 1-4-(2-methylbut-3-yn-2-y l)phenylpyrrolidine has also been explored as a tool compound in biological research. Its unique structure allows it to serve as a probe for studying receptor-ligand interactions and signaling pathways in cells. This application is particularly valuable in understanding the mechanisms underlying various diseases and identifying new targets for drug development.

The safety profile of 1 -4-(2-methylbut -3 -yn - 2 - yl ) phen yl py rro lidine is currently under investigation. Preclinical studies have shown that this compound has low toxicity at therapeutic doses, which is an important consideration for its potential use in clinical settings. However, further research is needed to fully evaluate its safety and efficacy in humans.

In conclusion, 1 -4 -( 2 -m eth yl bu t - 3 -y n - 2 - y l ) phen yl py rro lidine ( CAS No . 2 2 86 69 -13 -6 ) represents an exciting advancement in medicinal chemistry with promising applications in both therapeutic development and biological research. Its unique structural features, combined with its pharmacological properties, make it a valuable compound for further exploration and potential clinical use.